Cas no 1227561-86-5 (1H-Indole, 7-fluoro-6-Methoxy-)

• Product Name: 1H-Indole, 7-fluoro-6-Methoxy-
• CAS No: 1227561-86-5
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 1214294
• PubChem ID: 76846551
• Update Time: 2025-04-20

1H-Indole, 7-fluoro-6-Methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 7-fluoro-6-Methoxy-
• 7-Fluoro-6-methoxy-1H-indole
• 1227561-86-5

• Inchi： 1S/C9H8FNO/c1-12-7-3-2-6-4-5-11-9(6)8(7)10/h2-5,11H,1H3
• InChI Key： YPKUQOIEALHHAG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2C=CNC=21)OC

Computed Properties

• Exact Mass: 165.05904
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25Ų

Experimental Properties

• PSA: 25.02